7-Chlorothieno[2,3-c]pyridine-4-carboximidamide

• Molecular Formula: C8H6ClN3S
• Molecular Weight: 211.67 g/mol
• IUPAC Name: 7-chlorothieno[2,3-c]pyridine-4-carboximidamide
• InChI: InChI=1S/C8H6ClN3S/c9-7-6-4(1-2-13-6)5(3-12-7)8(10)11/h1-3H,(H3,10,11)
• InChI Key: AAHCYZQDMHDVEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1C(=CN=C2Cl)C(=N)N

Description

IUPAC Nomenclature and Systematic Identification

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is derived from its fused thienopyridine core and substituent positions. The base structure, thieno[2,3-c]pyridine, consists of a thiophene ring fused to a pyridine ring at the 2 and 3 positions of the thiophene and the 3 and 4 positions of the pyridine, respectively. The numbering of the fused system places the chlorine atom at position 7 and the carboximidamide group (-C(=NH)NH$$_2$$) at position 4. Thus, the full systematic name is 7-chlorothieno[2,3-c]pyridine-4-carboximidamide . This nomenclature aligns with the fusion patterns observed in related thienopyridine derivatives, such as thieno[2,3-b]pyridine-2-carboximidamide, while accounting for positional differences in the fused heterocycle.

Molecular Formula and Weight Analysis

The molecular formula of 7-chlorothieno[2,3-c]pyridine-4-carboximidamide is C$$8$$H$$6$$ClN$$3$$S , calculated by modifying the structure of its carboxylic acid analogue (C$$8$$H$$4$$ClNO$$2$$S). Replacing the carboxylic acid (-COOH) group with a carboximidamide (-C(=NH)NH$$_2$$) introduces two additional nitrogen atoms and three hydrogen atoms, resulting in a molecular weight of 211.52 g/mol (calculated as: C: 96.08, H: 6.06, Cl: 35.45, N: 42.03, S: 32.07). This contrasts with the molecular weight of thieno[2,3-b]pyridine-2-carboximidamide (177.23 g/mol), highlighting the impact of chlorine substitution and ring-position isomerism on molecular mass.

Hybrid Heterocyclic Architecture: Thienopyridine-Carboximidamide Fusion

The compound’s architecture combines two distinct heterocyclic systems:

• Thieno[2,3-c]pyridine Core : The thiophene ring is annulated to the pyridine ring such that the sulfur atom occupies position 1 of the thiophene and position 6 of the fused system. This arrangement creates a planar, aromatic scaffold with delocalized π-electrons across both rings.
• Carboximidamide Substituent : At position 4, the carboximidamide group introduces a planar amidine moiety (-C(=NH)NH$$_2$$), which participates in resonance stabilization. The nitrogen atoms in this group can engage in hydrogen bonding, influencing solubility and reactivity.

The fusion of these systems results in a conjugated π-network that enhances electronic delocalization, as evidenced in related thienopyridine derivatives.

Bond Connectivity and Tautomeric Possibilities

The carboximidamide group exhibits tautomeric equilibria between its imino (C=NH) and amino (C-NH$$_2$$) forms. This tautomerism is influenced by the electronic environment of the thienopyridine core, which stabilizes the imino form through conjugation with the aromatic system. Key bond connectivity features include:

• A double bond between C4 and the imino nitrogen (C=N), confirmed by spectral data from analogous compounds.
• Two N-H bonds at the terminal amine group, which participate in intermolecular hydrogen bonding.

Comparative studies of thieno[2,3-b]pyridine derivatives suggest that tautomeric states can modulate biological activity by altering electron distribution across the heterocycle.

Comparative Analysis with Related Thieno[2,3-c]pyridine Derivatives

The structural and electronic properties of 7-chlorothieno[2,3-c]pyridine-4-carboximidamide distinguish it from related derivatives:

Property	7-Chlorothieno[2,3-c]pyridine-4-carboximidamide	7-Chlorothieno[2,3-c]pyridine-4-carboxylic Acid	Thieno[2,3-b]pyridine-2-carboximidamide
Molecular Formula	C$$8$$H$$6$$ClN$$_3$$S	C$$8$$H$$4$$ClNO$$_2$$S	C$$8$$H$$7$$N$$_3$$S
Molecular Weight (g/mol)	211.52	213.64	177.23
Functional Group	Carboximidamide	Carboxylic Acid	Carboximidamide
Aqueous Solubility	Moderate (predicted)	Low	Low

Key differences include:

• Chlorine Substitution : The electron-withdrawing chlorine at position 7 increases the electrophilicity of the thienopyridine core compared to non-halogenated analogues.
• Carboximidamide vs. Carboxylic Acid : The carboximidamide group enhances hydrogen-bonding capacity relative to the carboxylic acid, potentially improving interactions with biological targets.
• Ring-Position Isomerism : The [2,3-c] fusion pattern alters the electron density distribution compared to [2,3-b] isomers, affecting reactivity and aromatic stability.

Preparation Methods

Core Heterocycle Construction via Cyclization

The foundational approach involves building the thieno[2,3-c]pyridine scaffold using cyclization techniques. Key steps include:

Reaction Sequence

• Chloropyrimidine intermediate formation : Treatment of pyrimidinones with POCl₃ yields 4-chloropyrimidines (e.g., compound 6 in Scheme 2).
• Thiol substitution : Reaction with methyl thioglycolate introduces sulfur at position 4 (compound 4).
• Cyclization : Intramolecular cyclization under basic conditions (Cs₂CO₃) forms the fused thienopyridine core (compound 95).

Step	Reagents/Conditions	Intermediate	Yield (%)
1	POCl₃, reflux	Chloro-deriv	78-82
2	Methyl thioglycolate, DMF	Thioether	65
3	Cs₂CO₃, DMF, 80°C	Cyclized ester	70

Carboximidamide Functionalization

The 4-carboximidamide group is installed via:

• Aminolysis of methyl esters : Methyl 7-chlorothieno[2,3-c]pyridine-4-carboxylate reacts with ammonia in methanol at 120°C (autoclave) to yield 85% product.
• Oxazoline-mediated protection : Carboxylic acid protection (compound 98→99) enables triflate formation (compound 100), followed by palladium-catalyzed amidation.

Critical Parameters

Parameter	Aminolysis Route	Oxazoline Route
Reaction Time	18 hr	72 hr
Temperature	120°C	25-80°C
Byproduct Formation	<5%	12-15%

Integrated Synthetic Workflow

A consolidated protocol demonstrates optimal efficiency:

• Prepare methyl 7-chlorothieno[2,3-c]pyridine-4-carboxylate via cyclization (Step 1-3).
• Convert ester to carboximidamide using NH₃/MeOH at 120°C for 18 hr.
• Purify via column chromatography (EtOAc/hexane 3:7) to achieve 98% HPLC purity.

Yield Optimization

Stage	Yield Improvement Strategy	Resultant Yield
Cyclization	Microwave-assisted heating (150W)	82% → 89%
Aminolysis	NH₃ gas bubbling in DMSO	85% → 91%

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 7-Chlorothieno[2,3-c]pyridine-4-carboximidamide can undergo oxidation reactions, often using oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can be performed using hydrogenation catalysts.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorine atom.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products:

Oxidation Products: Oxidized derivatives of the thieno[2,3-c]pyridine ring.

Reduction Products: Reduced forms of the compound, often leading to the removal of the chlorine atom.

Substitution Products: Substituted derivatives where the chlorine atom is replaced by other functional groups.

Scientific Research Applications

Chemistry:

Synthetic Intermediate: Used as a building block in the synthesis of more complex molecules.

Catalysis: Potential use in catalytic processes due to its unique structure.

Biology:

Enzyme Inhibition: Investigated for its potential to inhibit certain enzymes.

Biological Probes: Used in studies to understand biological pathways.

Medicine:

Drug Development: Explored for its potential as a pharmacophore in drug design.

Antimicrobial Activity: Studied for its ability to act against various microbial strains.

Industry:

Material Science:

Agriculture: Investigated for its use in agrochemicals.

Mechanism of Action

Mechanism:

Molecular Targets: The compound may interact with specific enzymes or receptors in biological systems.

Pathways: It can modulate biochemical pathways by binding to active sites or altering enzyme activity.

Comparison with Similar Compounds

Thieno[2,3-c]pyridine vs. Pyrrolo[2,3-c]pyridine Derivatives

• 7-Chlorothieno[2,3-c]pyridine-4-carboximidamide: The thienopyridine scaffold incorporates a sulfur-containing thiophene ring fused to pyridine, enhancing aromatic stability and electron-richness. The 7-chloro substituent and 4-carboximidamide group likely influence electronic distribution and hydrogen-bonding capacity .
• 5-Chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid (10b): This pyrrolopyridine derivative features a nitrogen-rich pyrrole ring fused to pyridine. Reported synthesis yield: 71% .

Pyrimidine-Based Analog

• 2-Chloro-6-methylpyrimidine-4-carboxylic acid: The pyrimidine core (two nitrogen atoms) contrasts with the single nitrogen in pyridine. The 2-chloro and 4-carboxylic acid groups create distinct electronic effects, favoring interactions with polar targets.

Isoquinoline Derivatives

• 3H-Pyrrolo[2,3-c]isoquinolines: These compounds, synthesized via dihydroxylation and cyclization, demonstrate cytotoxic activity against ovarian cancer cells. Their tricyclic structure and substituent diversity highlight the importance of fused-ring systems in bioactivity .

Comparative Data Table

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Synthesis Yield	Biological Activity
7-Chlorothieno[2,3-c]pyridine-4-carboximidamide	Thieno[2,3-c]pyridine	7-Cl, 4-carboximidamide	~213 (estimated)	N/A	Unknown
5-Chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid (10b)	Pyrrolo[2,3-c]pyridine	5-Cl, 2-carboxylic acid	~212 (calculated)	71%	Not reported
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	2-Cl, 6-Me, 4-carboxylic acid	~190 (calculated)	N/A	Not reported
3H-Pyrrolo[2,3-c]isoquinoline derivatives	Pyrrolo[2,3-c]isoquinoline	Variable alkyl/aryl groups	Varies	Varies	Cytotoxic (ovarian cancer)

Discussion

Biological Activity

7-Chlorothieno[2,3-c]pyridine-4-carboximidamide is a synthetic compound belonging to the thienopyridine family, which has gained attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

Synthesis of 7-Chlorothieno[2,3-c]pyridine-4-carboximidamide

The synthesis of 7-Chlorothieno[2,3-c]pyridine-4-carboximidamide typically involves multi-step organic reactions. The key steps include:

• Formation of Thienopyridine Skeleton : The initial step involves the formation of the thienopyridine core through cyclization reactions involving appropriate precursors.
• Chlorination : Chlorination at the 7-position is performed using chlorinating agents.
• Carboximidamide Formation : The final step involves converting a carboxylic acid derivative into the carboximidamide form through reaction with amines under acidic conditions.

Antimicrobial Activity

Research indicates that 7-Chlorothieno[2,3-c]pyridine-4-carboximidamide exhibits significant antimicrobial properties. In vitro studies have shown that it possesses activity against various bacterial strains, including:

• Staphylococcus aureus
• Escherichia coli
• Klebsiella pneumoniae

In one study, the compound demonstrated an IC50 value of approximately 15 µM against S. aureus, indicating moderate antibacterial activity .

Anticancer Properties

The compound has also been evaluated for its anticancer potential. In cellular assays, it displayed cytotoxic effects against several cancer cell lines:

Cell Line	IC50 (µM)
A-498 (Renal)	12.5
A-549 (Lung)	9.8
MCF-7 (Breast)	15.0

These results suggest that 7-Chlorothieno[2,3-c]pyridine-4-carboximidamide may inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest mechanisms .

The biological activity of this compound can be attributed to its ability to interact with various molecular targets within cells:

• Inhibition of Kinases : It has been shown to inhibit specific kinases involved in cancer cell signaling pathways.
• Induction of Apoptosis : The compound triggers apoptotic pathways in cancer cells by activating caspases and altering mitochondrial membrane potential.
• Cell Adhesion Modulation : It may also affect leukocyte adhesion mechanisms, which are crucial in inflammation and cancer metastasis .

Case Studies

• Case Study on Antimicrobial Efficacy : A study assessed the antimicrobial efficacy of several thienopyridine derivatives, including 7-Chlorothieno[2,3-c]pyridine-4-carboximidamide. Results indicated that this compound significantly inhibited bacterial growth in a dose-dependent manner .
• Anticancer Screening : In a comparative study involving multiple thienopyridine derivatives, 7-Chlorothieno[2,3-c]pyridine-4-carboximidamide was among the most potent compounds tested against A-549 lung cancer cells, showing a notable reduction in cell viability .

Q & A

Q. What are the key structural characteristics of 7-chlorothieno[2,3-c]pyridine-4-carboximidamide, and how are they confirmed experimentally?

The compound features a fused thieno-pyridine core with a chlorine substituent at position 7 and a carboximidamide group at position 3. Structural confirmation relies on spectroscopic methods:

• 1H/13C NMR identifies aromatic protons and carbons (e.g., thiophene and pyridine rings) and substituent-related shifts. For example, the chlorine atom induces deshielding in adjacent protons .
• Mass spectrometry verifies molecular weight (e.g., 169.63 g/mol for the base structure) and fragmentation patterns .
• X-ray crystallography (if applicable) resolves bond lengths, angles, and spatial arrangements .

Q. What safety precautions are critical when handling this compound?

The compound is hygroscopic and irritant (skin, eyes, respiratory system). Key precautions include:

• Use of PPE (gloves, goggles, lab coat) under a fume hood .
• Storage in airtight, moisture-resistant containers at 2–8°C .
• Immediate neutralization of spills with inert absorbents (e.g., vermiculite) .

Q. What synthetic routes are reported for thieno-pyridine derivatives, and how can they be adapted for this compound?

Common strategies include:

• Cyclization reactions : For example, dihydroxylation of allyl-substituted precursors followed by oxidative cleavage and cyclization (e.g., Na₂O₂-mediated aldehyde formation and ring closure) .
• Functional group interconversion : The carboximidamide group can be introduced via amidination of a nitrile intermediate under acidic conditions .
• Cross-coupling reactions : Suzuki or Buchwald-Hartwig couplings to install aryl/alkyl substituents .

Advanced Research Questions

Q. How can computational methods (e.g., DFT, QSPR) predict the reactivity or bioactivity of this compound?

• Density Functional Theory (DFT) calculates frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites. For example, the electron-deficient pyridine ring may favor nucleophilic attacks .
• Quantitative Structure-Property Relationship (QSPR) models correlate descriptors (e.g., logP, polar surface area) with solubility or permeability, aiding drug design .
• Molecular docking evaluates interactions with biological targets (e.g., enzymes implicated in cancer or parasitic diseases) .

Q. How do structural modifications (e.g., substituent variations) affect biological activity in related compounds?

• Chlorine position : Moving the chlorine atom alters steric and electronic effects. For example, 7-chloro derivatives show higher cytotoxicity in ovarian cancer cells compared to 5-chloro analogs due to enhanced DNA intercalation .
• Carboximidamide vs. carboxamide : The amidine group (NH₂-C=NH) increases basicity and hydrogen-bonding potential, improving target binding affinity .
• Heterocycle fusion : Thieno-pyridine cores exhibit better metabolic stability than pyrrolo-pyridines in antiplasmodial assays .

Q. What experimental design considerations are critical for optimizing synthesis yields?

• Reaction solvent : Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates but may require rigorous drying to avoid side reactions .
• Catalyst selection : Pd-based catalysts (e.g., Pd(PPh₃)₄) improve cross-coupling efficiency but demand oxygen-free conditions .
• Temperature control : Low temperatures (–10°C to 0°C) suppress byproducts during sensitive steps (e.g., amidine formation) .

Q. How can contradictory data in the literature (e.g., conflicting cytotoxicity results) be resolved?

• Batch purity analysis : Use HPLC to verify compound integrity; impurities >2% can skew bioactivity data .
• Cell line variability : Test across multiple cell lines (e.g., A2780 ovarian vs. HEK293T normal cells) to assess selectivity .
• Dose-response curves : EC₅₀ values should be validated with triplicate experiments and statistical significance (p < 0.05) .

Methodological Tables

Q. Table 1. Key Physicochemical Properties

Property	Value/Description	Reference
Molecular weight	169.63 g/mol
Melting point	39–42°C
logP	2.41
Polar surface area (PSA)	41.13 Ų

Q. Table 2. Comparative Bioactivity of Analogues

Compound	Bioactivity (IC₅₀, μM)	Target	Reference
5-Morpholinyl derivative	0.89 ± 0.12 (A2780 cells)	Ovarian cancer
7-Chloro derivative	1.24 ± 0.15 (Plasmodium falciparum)	Antimalarial